molecular formula C11H18F3NO3 B2916866 trans-tert-Butyl 3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate CAS No. 1817633-15-0; 2008714-26-7

trans-tert-Butyl 3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate

Cat. No. B2916866
CAS RN: 1817633-15-0; 2008714-26-7
M. Wt: 269.264
InChI Key: GXFXYRPLLNFRNI-JGVFFNPUSA-N
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Description

Trans-tert-Butyl 3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C11H18F3NO3 and its molecular weight is 269.264. The purity is usually 95%.
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properties

CAS RN

1817633-15-0; 2008714-26-7

Product Name

trans-tert-Butyl 3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate

Molecular Formula

C11H18F3NO3

Molecular Weight

269.264

IUPAC Name

tert-butyl (3S,4S)-3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate

InChI

InChI=1S/C11H18F3NO3/c1-10(2,3)18-9(17)15-4-7(6-16)8(5-15)11(12,13)14/h7-8,16H,4-6H2,1-3H3/t7-,8+/m0/s1

InChI Key

GXFXYRPLLNFRNI-JGVFFNPUSA-N

SMILES

CC(C)(C)OC(=O)N1CC(C(C1)C(F)(F)F)CO

solubility

not available

Origin of Product

United States

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